N1-((1-(pyridin-3-yl)piperidin-4-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
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Description
N1-((1-(pyridin-3-yl)piperidin-4-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide is a useful research compound. Its molecular formula is C20H21F3N4O3 and its molecular weight is 422.408. The purity is usually 95%.
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Scientific Research Applications
Glycine Transporter 1 Inhibition
One study identified a compound structurally related to the query, focusing on inhibiting the Glycine Transporter 1 (GlyT1) as a potential therapeutic approach for central nervous system disorders. This compound exhibited potent GlyT1 inhibitory activity, a favorable pharmacokinetics profile, and was capable of increasing the cerebrospinal fluid concentration of glycine in rats, indicating its potential for treating neurological conditions (Yamamoto et al., 2016).
Alpha1A-Adrenoceptor Antagonism
Another study explored the alpha1A-adrenoceptor antagonistic properties of a compound, showing high affinity and selectivity for the alpha1A-adrenoceptor, potentially useful in treating conditions like benign prostatic hyperplasia by relaxing smooth muscle tissue in the prostate and bladder neck (Chang et al., 2000).
Analgesic Lead Compound Investigation
Research on fentanyl analogs, including structural and physicochemical characterization, has provided insights into developing long-acting analgesics. These studies contribute to understanding the molecular basis of analgesia and potentially guiding the synthesis of new analgesic compounds (Jimeno et al., 2003).
CB1 Cannabinoid Receptor Interaction
A study on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) revealed its potent and selective antagonistic properties for the CB1 cannabinoid receptor. This highlights the compound's relevance in researching cannabinoid receptor functions and potential therapeutic targets for drug abuse and associated disorders (Shim et al., 2002).
Aminopyrrole Synthesis via Azirine Strategy
The synthesis of trifluoromethyl-substituted aminopyrroles using an azirine ring expansion strategy demonstrates an innovative approach to creating compounds that could have various scientific and therapeutic applications. This method offers a pathway to novel aminopyrrole derivatives with potential biological activity (Khlebnikov et al., 2018).
Properties
IUPAC Name |
N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N4O3/c21-20(22,23)30-17-5-3-15(4-6-17)26-19(29)18(28)25-12-14-7-10-27(11-8-14)16-2-1-9-24-13-16/h1-6,9,13-14H,7-8,10-12H2,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAESKQHCGBBQJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.